Cas no 157280-17-6 (2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid)

2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid structure
157280-17-6 structure
Product Name:2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid
CAS No:157280-17-6
MF:C8H10O5
MW:186.162003040314
CID:2110709
Update Time:2023-08-04

2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • tetrahydro-4-methyl-2,6-dioxo-2H-Pyran-4-acetic acid
    • 2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid
    • Inchi: 1S/C8H10O5/c1-8(2-5(9)10)3-6(11)13-7(12)4-8/h2-4H2,1H3,(H,9,10)
    • InChI Key: UGEGXLFGGWLTQR-UHFFFAOYSA-N
    • SMILES: O1C(CC(C)(CC(=O)O)CC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Topological Polar Surface Area: 80.7
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